Monodemethylcurcumin

• CAS No.: 149732-51-4
• Product Name: Monodemethylcurcumin
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol
• IUPAC Name: (1E,6E)-1-(3,4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)hepta-1,6-diene-3,5-dione
• Standard InChI: InChI=1S/C20H18O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)12-15(21)6-2-13-4-8-17(23)19(25)10-13/h2-11,23-25H,12H2,1H3/b6-2+,7-3+
• Standard InChIKey: FFRFJIZJLZXEJX-YPCIICBESA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/C(=O)CC(=O)/C=C/C2=CC(=C(C=C2)O)O)O
• SMILES: COC1=C(C=CC(=C1)C=CC(=O)CC(=O)C=CC2=CC(=C(C=C2)O)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC(=O)CC(=O)C=CC2=CC(=C(C=C2)O)O)O
• Description: 1-(3, 4-Dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1, 6-heptadiene-3, 5-dione, also known as mono-O-demethylcurcumin, belongs to the class of organic compounds known as linear diarylheptanoids. These are diarylheptanoids with an open heptane chain. The two aromatic rings are linked only by the heptane chain. 1-(3, 4-Dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1, 6-heptadiene-3, 5-dione is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-(3, 4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1, 6-heptadiene-3, 5-dione is primarily located in the membrane (predicted from logP). Outside of the human body, 1-(3, 4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1, 6-heptadiene-3, 5-dione can be found in herbs and spices. This makes 1-(3, 4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1, 6-heptadiene-3, 5-dione a potential biomarker for the consumption of this food product.
• Synonyms: (1E,6E)-1-(3,4-Dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione
• PubChem Compound: 5469426
• Last Modified: Nov 11 2021